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Compound of Interest

Compound Name: beta-Tocopherol-d3

Cat. No.: B12431467

Get Quote

Executive Summary & Scientific Context
beta-Tocopherol-d3 is a deuterated stable isotope used primarily as an internal standard in

mass spectrometry (LC-MS/GC-MS) for the quantification of Vitamin E.

Crucial Distinction: Unlike tritium (

H) or carbon-14 (

C) labeled compounds, beta-Tocopherol-d3 is NOT radioactive. It contains stable deuterium
isotopes. Therefore, it must not be disposed of in radioactive waste streams. Doing so incurs
unnecessary costs and regulatory complications.[1]

However, because it is lipophilic and often supplied in organic solvents (e.g., Hexane, Ethanol),

its disposal is governed by RCRA (Resource Conservation and Recovery Act) protocols

regarding organic solvents and aquatic toxicity.

Hazard Identification & Waste Characterization[1][2]
[3]
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Effective disposal requires characterizing the material state.[1] beta-Tocopherol-d3 poses

different risks depending on whether it is a neat oil or dissolved in a carrier solvent.[1][2]

Table 1: Physicochemical Properties & Hazard Profile
Property Neat beta-Tocopherol-d3

Solvated Standard (e.g., in
Hexane)

Physical State Viscous Oil (Yellow/Amber) Volatile Liquid

Primary Hazard Aquatic Toxicity (H411)
Highly Flammable (H225),

Neurotoxicity

RCRA Classification
Non-Hazardous* (unless

contaminated)

D001 (Ignitable), F-List

(Solvent dependent)

Environmental Fate
Persistent in aquatic

environments

Volatilizes rapidly; solvent is

the pollutant

Oxidation Sensitivity High (Air/Light sensitive) High (Requires amber storage)

*Note: While the neat substance is not federally listed as hazardous waste (P or U list), best

laboratory practice dictates it be treated as chemical waste due to its aquatic toxicity.

Operational Disposal Protocol
Step 1: Triage and Segregation
Do not pour down the drain. Tocopherols are water-insoluble and will coat plumbing, leading to

bio-film buildup and potential regulatory fines for discharging hydrophobic organics.

Scenario A: Expired/Unused Neat Standard (Oil)

Retain in the original amber glass vial if possible.

If transferring, use a glass vial with a Teflon-lined cap.

Label: "Non-Hazardous Chemical Waste - beta-Tocopherol-d3 (Oil)."

Scenario B: Solvated Standards (e.g., in Hexane/Methanol)
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This is the most common disposal scenario.

The solvent dictates the waste stream.[1]

Hexane/Methanol Solutions: Dispose of in the Flammable Organic Solvent waste

container.[1]

Chlorinated Solvents (DCM/Chloroform): Dispose of in the Halogenated Solvent waste

container.[1]

Scenario C: Contaminated Debris (Pipette tips, Weigh boats)

Allow volatile solvents to evaporate in a fume hood (if permitted by local air quality

regulations) or place directly into Solid Hazardous Waste.[1]

Sharps (needles/syringes used for injection) must go into Puncture-Proof Sharps

Containers, regardless of chemical residue.

Step 2: Chemical Deactivation (Spill Management)
In the event of a spill of neat oil:

Do not use water (it will spread the oil).[1]

Absorb with an inert material (Vermiculite, dry sand, or chemical spill pads).[1]

Wipe the surface with ethanol or acetone to solubilize the remaining lipid residue.[1]

Dispose of all cleanup materials as Solid Chemical Waste.

Decision Logic & Workflow (Visualization)
The following diagram outlines the decision-making process for disposing of beta-Tocopherol-
d3.
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Figure 1: Decision tree for the segregation of beta-Tocopherol-d3 waste streams based on

solvent matrix and physical state.

Regulatory Compliance & RCRA Codes
When filling out waste tags, use the following codes based on the matrix.

Table 2: Waste Coding Guide
Matrix RCRA Code Description Rationale

Hexane Solution D001 Ignitable
Flash point < 60°C

(140°F).

Methanol Solution D001, F003
Ignitable, Listed

Solvent

Methanol is a

common F-listed

solvent.

Neat Substance None*
Non-Regulated

Chemical

Not P- or U-listed.[1]

However, do not

landfill. Mark for

incineration.

Debris/Spill Cleanup
D001 (if solvent

present)
Characteristic Waste

If rags are soaked in

flammable solvent,

they retain the D001

code.

Senior Scientist Note on "Empty" Containers: Under 40 CFR 261.7, a container is considered

"RCRA Empty" if:

All wastes have been removed using common practices (pouring/pumping).[1]

No more than 2.5 centimeters (1 inch) of residue remains on the bottom. If these criteria are

met, the glass vial can be triple-rinsed (with solvent, then water), defaced (label removed),

and recycled or trashed as glass waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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